Cas no 64334-95-8 (4(1H)-Quinolinone, 2-methyl-7-nitro-)

• Product Name: 4(1H)-Quinolinone, 2-methyl-7-nitro-
• CAS No: 64334-95-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 389856
• PubChem ID: 10703350
• Update Time: 2025-04-19

4(1H)-Quinolinone, 2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 2-methyl-7-nitro-
• 2-methyl-7-nitro-1H-quinolin-4-one
• 2-Methyl-7-nitroquinolin-4-ol
• 56983-08-5
• DTXSID90443720
• 2-Methyl-7-nitroquinolin-4(1H)-one
• 64334-95-8

• Inchi： 1S/C10H8N2O3/c1-6-4-10(13)8-3-2-7(12(14)15)5-9(8)11-6/h2-5H,1H3,(H,11,13)
• InChI Key： RISSXSDSYFLKOV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų